Cas no 1219913-17-3 (1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea)

• Product Name: 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea
• CAS No: 1219913-17-3
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 6007459
• PubChem ID: 49676582
• Update Time: 2025-07-01

1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea
• 1-(furan-2-ylmethyl)-3-thiophen-2-yl-1-(thiophen-3-ylmethyl)urea
• 1-[(furan-2-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-3-yl)methyl]urea
• F5854-2562
• 1219913-17-3
• AKOS024522546
• 1-(furan-2-ylmethyl)-3-(thiophen-2-yl)-1-(thiophen-3-ylmethyl)urea

• Inchi： 1S/C15H14N2O2S2/c18-15(16-14-4-2-7-21-14)17(9-12-5-8-20-11-12)10-13-3-1-6-19-13/h1-8,11H,9-10H2,(H,16,18)
• InChI Key： JMCIEUHIEPGRAH-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CC1C=CSC=1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 318.04967004g/mol
• Monoisotopic Mass: 318.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea

Introduction to 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea (CAS No. 1219913-17-3)

1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea, identified by its CAS number 1219913-17-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of urea derivatives, which are widely recognized for their versatility in drug design and development. The presence of multiple aromatic rings, including furan and thiophene moieties, contributes to its intricate molecular architecture, making it a promising candidate for further exploration in therapeutic applications.

The structural composition of 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea encompasses three distinct aromatic systems: a furan ring, two thiophene rings, and a urea functional group. This arrangement not only imparts a high degree of steric complexity but also offers diverse interaction possibilities with biological targets. The furan ring, known for its electron-deficient nature, can participate in hydrogen bonding and π-stacking interactions, while the thiophene rings contribute to hydrophobic effects and may enhance membrane permeability. The urea moiety serves as a key pharmacophore, capable of forming hydrogen bonds with polar residues in proteins, thereby influencing binding affinity and selectivity.

In recent years, there has been a growing interest in the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea fits well within this paradigm due to its ability to engage with various pharmacological targets. For instance, studies have suggested that the compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Additionally, the aromatic rings present in its structure could interact with receptors and ion channels, potentially leading to effects on neurotransmitter release and signal transduction pathways.

The synthesis of 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the furan and thiophene moieties typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are highly efficient for forming carbon-carbon bonds between aryl halides or alkynes. The subsequent incorporation of the urea group is often achieved through condensation reactions with isocyanates or carbodiimides under controlled conditions. The synthesis route must be optimized to ensure high yield and purity, as impurities can significantly affect biological activity.

From a computational chemistry perspective, the molecular properties of 1-(furan-2-yl)methyl-3-(thiophen-2-yl)-1-(thiophen-3-yli)methylurea have been extensively studied using advanced modeling techniques. Molecular docking simulations have been employed to predict its binding interactions with various biological targets, providing insights into potential drug-receptor binding modes. These studies have revealed that the compound can adopt multiple conformations depending on the target protein environment, which may influence its efficacy and selectivity. Additionally, quantum mechanical calculations have been used to analyze the electronic structure and reactivity of key functional groups within the molecule.

The pharmacological evaluation of 1-(furan - 2 - ylmethyl - 3 - (thiophen - 2 - yl) - 1 - (thiophen - 3 - yli) methylurea has demonstrated promising results in preclinical studies. In vitro assays have shown that the compound exhibits inhibitory activity against several kinases relevant to cancer progression, including EGFR and VEGFR. Furthermore, it has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. These findings suggest that 1 -(furan - 2 - ylmethyl - 3 -(thiophen - 2 - yl) - 1 -(thiophen - 3 - yli) methylurea could be a valuable lead compound for further development into therapeutic agents for oncological and inflammatory diseases.

One of the most intriguing aspects of this compound is its potential for structure-based drug design. By leveraging structural information obtained from X-ray crystallography or NMR spectroscopy, researchers can refine the molecular structure to enhance binding affinity and reduce off-target effects. For example, modifications to the aromatic rings or the urea moiety could improve solubility or metabolic stability while maintaining biological activity. Such optimization efforts are critical for translating promising leads into viable drugs that can progress through clinical trials.

The role of computational tools in the development of 1 -(furan - 2 - ylmethyl - 3 -(thiophen - 2 - yl) - 1 -(thiophen - 3 - yli) methylurea cannot be overstated. Virtual screening techniques have been used to identify novel analogs based on scaffold hopping or fragment-based drug design principles. These approaches allow researchers to explore vast chemical spaces efficiently, accelerating the discovery process. Moreover, machine learning algorithms have been trained on large datasets containing known bioactive compounds to predict new candidates with desired properties. Such innovations are reshaping drug discovery pipelines by integrating computational methods with traditional experimental techniques.

The future prospects for 1 -(furan _ 2 _ ylmethyl _ 3 _( thiophene _ 2 _ yl)_ 1 _( thiophene _ 3 _ yli)_ methylurea are bright given its unique structural features and promising preclinical results. Further research is needed to elucidate its mechanism of action across different biological pathways and evaluate its safety profile in vivo. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for advancing this compound from bench research to clinical application. As our understanding of disease mechanisms continues to evolve，so too will our ability to design molecules like _1 _(furan _ 2 _ ylmethyl _ 3 _( thiophene _ 2 _ yl)_ 1 _( thiophene _ 3 _ yli)_ methylurea) that address unmet medical needs effectively.